Cas no 2649072-62-6 (4-Isocyanato-1-benzothiophene)
4-Isocyanato-1-benzothiophene structure
Product Name:4-Isocyanato-1-benzothiophene
CAS No:2649072-62-6
MF:C9H5NOS
MW:175.207100629807
MDL:MFCD32852961
CID:5671367
PubChem ID:83914737
Update Time:2023-09-12
4-Isocyanato-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
-
- EN300-27122332
- 4-isocyanato-1-benzothiophene
- 2649072-62-6
- 4-Isocyanato-1-benzothiophene
-
- MDL: MFCD32852961
- Inchi: 1S/C9H5NOS/c11-6-10-8-2-1-3-9-7(8)4-5-12-9/h1-5H
- InChI Key: MICYTEVCYSNGJQ-UHFFFAOYSA-N
- SMILES: S1C=CC2C(=CC=CC1=2)N=C=O
Computed Properties
- Exact Mass: 175.00918496g/mol
- Monoisotopic Mass: 175.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 57.7Ų
4-Isocyanato-1-benzothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27122332-1g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95% | 1g |
$1357.0 | 2023-09-11 | |
| Enamine | EN300-27122332-5g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95% | 5g |
$3935.0 | 2023-09-11 | |
| Enamine | EN300-27122332-10g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95% | 10g |
$5837.0 | 2023-09-11 | |
| Enamine | EN300-27122332-0.05g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95.0% | 0.05g |
$315.0 | 2025-03-20 | |
| Enamine | EN300-27122332-0.1g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95.0% | 0.1g |
$470.0 | 2025-03-20 | |
| Enamine | EN300-27122332-0.25g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95.0% | 0.25g |
$672.0 | 2025-03-20 | |
| Enamine | EN300-27122332-0.5g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95.0% | 0.5g |
$1058.0 | 2025-03-20 | |
| Enamine | EN300-27122332-1.0g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95.0% | 1.0g |
$1357.0 | 2025-03-20 | |
| Enamine | EN300-27122332-2.5g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95.0% | 2.5g |
$2660.0 | 2025-03-20 | |
| Enamine | EN300-27122332-5.0g |
4-isocyanato-1-benzothiophene |
2649072-62-6 | 95.0% | 5.0g |
$3935.0 | 2025-03-20 |
4-Isocyanato-1-benzothiophene Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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